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For Researchers, Scientists, and Drug Development Professionals

Introduction

Transient Receptor Potential Melastatin 8 (TRPM8) is a crucial cation channel involved in the
sensation of cold. Its role in thermosensation and potential as a therapeutic target for pain and
migraine have made it a subject of intense research.[1] AMG2850 is a potent and selective
small-molecule antagonist of TRPM8.[1][2] This technical guide provides an in-depth overview
of AMG2850, its mechanism of action, and its application in studying thermosensation,
supported by quantitative data, detailed experimental protocols, and signaling pathway
diagrams.

Core Compound Profile: AMG2850

AMG2850, with the chemical name (R)-8-(4-(trifluoromethyl)phenyl)-N-((S)-1,1,1-
trifluoropropan-2-yl)-5,6-dihydro-1,7-naphthyridine-7(8H)-carboxamide, has been characterized
by its high potency and selectivity for the TRPM8 channel.[1][2]

In Vitro and Pharmacokinetic Properties

AMG2850 demonstrates robust in vitro activity against rat TRPM8 and possesses favorable
pharmacokinetic properties for in vivo studies.
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Property Value Species Assay/Method

In Vitro Potency

IC50 (vs. cold .
o 41 +8nM Rat Luminescence Assay
activation)
IC90 (vs. icilin
o 204 £ 28 nM Rat 45Ca2+ Uptake Assay
activation)
Selectivity
vs. TRPAL >600-fold Rat Not Specified
vs. TRPV1, TRPV3, N
>100-fold Rat, Human Not Specified
TRPV4
Pharmacokinetics
Oral Bioavailability (F »
> 40% Rat Not Specified
po)
Plasma Clearance 0.47 L/h/kg Rat Not Specified
Brain to Plasma Ratio  0.8-1.5 Rat Not Specified

Mechanism of Action and Signaling Pathway

TRPMS is a non-selective cation channel that, upon activation by cold temperatures or
chemical agonists like menthol and icilin, allows the influx of Na+ and Ca2+. This influx leads to
depolarization of the sensory neuron and the generation of an action potential, which is then
transmitted to the central nervous system, resulting in the sensation of cold. AMG2850 acts as
a direct antagonist of the TRPM8 channel, binding to it and preventing the conformational
changes necessary for ion influx. This blockade inhibits the depolarization of sensory neurons,
thereby blocking the signaling of cold sensation.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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